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Compound of Interest

Compound Name: Chlorpromazine-d6 Hydrochloride
CAS No.: 1228182-46-4
Cat. No.: B602439
Get Quote
. J

Introduction & Scientific Context

Chlorpromazine-d6 Hydrochloride is a deuterium-labeled isotopologue of the antipsychotic
drug Chlorpromazine. In the laboratory, it is primarily utilized as an Internal Standard (IS) for
guantification via LC-MS/MS. While the deuterium labeling (

) provides mass differentiation for spectrometry, it does not alter the toxicological profile or
chemical reactivity of the parent compound.

Crucial Operational Directive: Treat Chlorpromazine-d6 HCI with the same stringent safety and
disposal protocols as native Chlorpromazine. It is a potent neuroleptic agent and a distinct
environmental hazard.

Chemical & Safety Profile

Before initiating disposal, you must characterize the waste stream. Chlorpromazine HCI is
classified as acutely toxic and hazardous to the aquatic environment.[1]
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Property Specification Operational Implication

Use parent CAS for safety data
122798-13-2 (labeled) / 69-09- , )
CAS Number lookup if labeled CAS is

0 (unlabeled
( ) missing in EHS databases.

Solid (crystalline powder) or Dust inhalation is fatal;

Physical State ) } )
Methanolic Solution solutions may be flammable.

Zero-tolerance for dust
o Acute Tox. 3 (Oral), Acute Tox. )
Toxicity ] generation. Use a fume hood
1/2 (Inhalation)
or glovebox.

Strict Prohibition: Do not
Environmental Aquatic Chronic 4 discharge to sewer/drains.[1]

[2]

o o ] Segregate from nitric acid,
Incompatibility Strong oxidizers, Alkalis )
peroxides, and base baths.

Pre-Disposal Assessment & Segregation

Effective disposal begins at the bench. You must segregate this compound from general waste
streams to prevent cross-contamination and ensure regulatory compliance (RCRA).

The Segregation Logic

Chlorpromazine-dé6 is often used in micro-quantities (milligrams). However, even trace amounts
in ampules or vials constitute hazardous waste.
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Waste Generation
(Chlorpromazine-d6 HCI)

:

Determine Physical Form

P B

Solid / Powder Solution Empty Vials/Ampules
(Pure Standard) (e.g., in Methanol) (Trace Residue)

Container: Wide-mouth HDPE Container: Glass/Compatible Plastic Deface Label -> Sharps Container
Label: Toxic Solid Label: Flammable & Toxic (If P-listed equivalent: Haz Waste)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Chlorpromazine-d6 waste based on physical state.

Step-by-Step Disposal Protocol

This protocol aligns with EPA RCRA standards for hazardous waste generators.

Step 1: Containment

Solids: Place pure powder or contaminated weighing paper into a dedicated, sealable
hazardous waste container (typically a wide-mouth HDPE jar).

Solutions: If the standard is dissolved in a solvent (e.g., Methanol), the waste stream is likely
Dual Hazard (Flammable + Toxic). Collect in a solvent waste carboy compatible with the
solvent.

Sharps/Glass: Deuterated standards often come in glass ampules.
o Intact Ampules: Place entire ampule in a "Lab Pack" drum if expiring.

o Broken/Used Ampules: Place in a chemically contaminated sharps container.
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Step 2: Chemical Treatment (Destruction)

Do not attempt to neutralize this compound at the bench. The phenothiazine ring structure is
stable and requires high-temperature incineration for complete destruction.

o Method: High-temperature incineration with afterburner and scrubber.

e By-products: Combustion releases Nitrogen Oxides (NOXx), Sulfur Oxides (SOx), and
Hydrogen Chloride (HCI). The incineration facility must be equipped to scrub these acid
gases.

Step 3: Labeling

Labeling must be GHS compliant and meet local EHS requirements.
e Primary Identifier: "Hazardous Waste - Chlorpromazine-d6é Hydrochloride"
o Hazard Checkboxes: [x] Toxic [x] Irritant [ ] Flammable (Check if in solvent)

Emergency Procedures: Spill Response

Due to the high inhalation toxicity, a spill of Chlorpromazine-d6 powder is a significant safety
event.

Don PPE: 1. Cover with wet paper towel (prevent dust)
Double Nitrile Gloves, —_ 2. Wipe inward
N95/P100 or PAPR, Lab Coat 3. Double bag waste Lo

Minor Spill
> (< 50 mg / Contained)
Assess Volume & Form

Spill Detected ——» (Powder vs Liquid) L

Submit Incident Report
— — »
Major Spill _ > Evacuate Area -
(> 50 mg / Aerosolized) Call EHS/Emergency

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills. Note that aerosolization triggers an
evacuation protocol.

Decontamination[6]
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e Prevent Dust: If solid, cover the spill with a solvent-dampened pad (Methanol or water) to
prevent airborne particles. Do not dry sweep.[3]

» Solvent Wash: Clean the surface with methanol followed by a soapy water wash.

 Verification: For high-sensitivity areas, verify decontamination using a UV lamp
(Chlorpromazine is fluorescent/photosensitive) or by taking a swab for LC-MS analysis.

Regulatory Compliance & Transport

o US EPA (RCRA): Chlorpromazine is not explicitly P-listed or U-listed by name in 40 CFR
261.33, but it is regulated as a characteristic hazardous waste if it exhibits toxicity or if the
commercial chemical product is discarded. Most facilities manage it under the code toxic
organic waste.

o DOT Shipping (for disposal transport):

o

Proper Shipping Name: Toxic solid, organic, n.o.s. (Chlorpromazine hydrochloride)[1][2][4]
[SI6]I71I81[°]

o

UN Number: UN 2811[7]

Class: 6.1

[¢]

o

Packing Group: | (High Danger) due to inhalation toxicity risks.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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